Cas no 53066-53-8 (3-(2-chloroethyl)-5,5-dimethylimidazolidine-2,4-dione)

• Product Name: 3-(2-chloroethyl)-5,5-dimethylimidazolidine-2,4-dione
• CAS No: 53066-53-8
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• CID: 937909
• PubChem ID: 298085
• Update Time: 2025-06-08

3-(2-chloroethyl)-5,5-dimethylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloroethyl)-5,5-dimethylimidazolidine-2,4-dione
• 3-(2'-chloroethyl)-5,5-dimethylhydantoin
• 3-(2'-chloroethyl)-5,5-dimethyl-hydantoin
• 3-(2-chloroethyl)-5,5-dimethylhydantoin
• 3-(2-chloro-ethyl)-5,5-dimethyl-imidazolidine-2,4-dione
• 3-(2-chloroethyl)-5,5-dimethylimidazolidine-2.4-dione
• 5,5-Dimethyl-3-(2-chloraethyl)hydantoin
• AC1L6SLX
• NSC169791
• SureCN2186656
• DTXSID90305218
• 53066-53-8
• 3-(beta-chloroethyl)-5,5-dimethyl-hydantoin
• 5,5-dimethyl-3-N-(2-chloroethyl)hydantoin
• DPDQAWNYORSPKH-UHFFFAOYSA-N
• NSC-169791
• SCHEMBL2186656
• AKOS009293208
• EN300-1263056

• Inchi： 1S/C7H11ClN2O2/c1-7(2)5(11)10(4-3-8)6(12)9-7/h3-4H2,1-2H3,(H,9,12)
• InChI Key： DPDQAWNYORSPKH-UHFFFAOYSA-N
• SMILES： ClCCN1C(NC(C)(C)C1=O)=O

Computed Properties

• Exact Mass: 190.05103
• Monoisotopic Mass: 190.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41
• LogP: 0.82230

Additional information on 3-(2-chloroethyl)-5,5-dimethylimidazolidine-2,4-dione

Comprehensive Overview of 3-(2-chloroethyl)-5,5-dimethylimidazolidine-2,4-dione (CAS No. 53066-53-8)

3-(2-chloroethyl)-5,5-dimethylimidazolidine-2,4-dione (CAS No. 53066-53-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique imidazolidine-2,4-dione core, is often explored for its potential applications in drug development and crop protection. Its molecular structure, featuring a 2-chloroethyl side chain and 5,5-dimethyl substitution, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for 3-(2-chloroethyl)-5,5-dimethylimidazolidine-2,4-dione has increased due to its role in the synthesis of bioactive molecules. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are pivotal in designing new therapeutics. The compound’s CAS No. 53066-53-8 is frequently searched in academic databases, reflecting its relevance in modern chemical studies.

One of the trending topics surrounding 3-(2-chloroethyl)-5,5-dimethylimidazolidine-2,4-dione is its application in green chemistry. With the global shift toward sustainable practices, scientists are investigating eco-friendly synthesis routes for this compound. Questions like "How to synthesize 3-(2-chloroethyl)-5,5-dimethylimidazolidine-2,4-dione sustainably?" are commonly encountered in search engines, highlighting the intersection of innovation and environmental responsibility.

The compound’s imidazolidine-2,4-dione moiety is also a subject of interest in medicinal chemistry. Its structural similarity to hydantoin derivatives, which are known for their diverse pharmacological activities, has led to explorations in anticancer and antimicrobial agent development. This aligns with the growing public focus on drug discovery and personalized medicine, making CAS No. 53066-53-8 a keyword of high relevance.

Another area where 3-(2-chloroethyl)-5,5-dimethylimidazolidine-2,4-dione finds application is in agrochemical research. The compound’s potential as a precursor for pesticides and herbicides is under investigation, addressing the need for safer and more efficient crop protection solutions. Searches related to "agrochemical uses of imidazolidine-2,4-dione derivatives" reflect this emerging trend.

From a technical perspective, the synthesis and purification of 3-(2-chloroethyl)-5,5-dimethylimidazolidine-2,4-dione require precise control of reaction conditions. Laboratories often optimize parameters such as temperature, solvent choice, and catalyst use to achieve high yields. This meticulous approach ensures the compound’s suitability for high-value applications, reinforcing its importance in industrial chemistry.

In summary, 3-(2-chloroethyl)-5,5-dimethylimidazolidine-2,4-dione (CAS No. 53066-53-8) is a compound of broad scientific interest. Its applications span pharmaceuticals, agrochemicals, and sustainable chemistry, making it a focal point for researchers worldwide. As the scientific community continues to explore its potential, this compound remains a key player in advancing chemical innovation.